Cas no 1805378-86-2 (3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805378-86-2
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4871117
• Update Time: 2025-08-03

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-7-4(8(11)12)3-6(9(13,14)15)17-5(7)1-2-16/h3,8H,1H2
• InChI Key： DNSXFIRGKPHFSD-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805378-86-2, known as 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pest control. This compound is a member of the pyridine derivative family, characterized by its unique substitution pattern and functional groups, which confer it with remarkable biological activity and stability.

Pyridine derivatives have long been recognized for their versatility in chemical synthesis and their ability to serve as intermediates in the production of various agrochemicals. The presence of chlorine, difluoromethyl, and trifluoromethyl substituents in this compound enhances its chemical reactivity and selectivity, making it an ideal candidate for use in crop protection products. Recent studies have highlighted its potential as a highly effective insecticide and fungicide, capable of targeting a wide range of agricultural pests without adversely affecting non-target species.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile involves a multi-step process that incorporates advanced catalytic techniques and precise control over reaction conditions. Researchers have reported successful methodologies that utilize fluorination reactions and nucleophilic substitution, ensuring high yields and purity levels. These advancements have not only improved the scalability of the synthesis but also reduced the environmental footprint associated with its production.

In terms of application, this compound has demonstrated exceptional performance in controlling aphids, whiteflies, and various fungal pathogens that threaten crops such as wheat, corn, and soybeans. Field trials conducted in diverse climatic conditions have shown consistent efficacy, even under stress conditions such as high humidity or extreme temperatures. Its ability to remain stable in soil and resist photodegradation further enhances its suitability for agricultural use.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular mechanisms underlying the biological activity of this compound. Advanced modeling techniques have revealed that the trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule, thereby enhancing its binding affinity to target enzymes. This understanding has paved the way for the rational design of next-generation pyridine derivatives with improved efficacy and reduced toxicity.

The environmental impact of 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile has been extensively studied to ensure its safe use in agricultural practices. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. Additionally, toxicity studies on non-target organisms such as bees and earthworms have shown negligible adverse effects when applied at recommended doses.

Looking ahead, the demand for sustainable pest management solutions is driving innovation in the development of compounds like this one. Its unique combination of potency, selectivity, and environmental compatibility positions it as a key player in modern agriculture. Ongoing research is focused on optimizing application methods, exploring synergistic effects with other pesticides, and developing formulations that enhance its bioavailability while reducing costs.

In conclusion, 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetonitrile represents a significant advancement in agrochemical science. Its exceptional properties make it an invaluable tool for protecting crops against pests and diseases while maintaining ecological balance. As research continues to uncover new applications and improve its performance, this compound is poised to play an increasingly important role in global food security.